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Compound of Interest

Compound Name: (R)-Tco4-peg2-NH2

Cat. No.: B12373879

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safety, handling, and

application of (R)-Tco4-peg2-NH2, a bifunctional linker molecule increasingly utilized in the

development of advanced therapeutics such as Proteolysis Targeting Chimeras (PROTACs)

and Antibody-Drug Conjugates (ADCs). This document outlines the available safety data,

detailed experimental protocols for its use in bioconjugation, and visual representations of

relevant chemical and biological pathways.

Introduction to (R)-Tco4-peg2-NH2
(R)-Tco4-peg2-NH2 is a chemical tool featuring a strained trans-cyclooctene (TCO) moiety and

a primary amine (-NH2) group, connected by a two-unit polyethylene glycol (PEG) spacer. The

TCO group is a key component for bioorthogonal chemistry, specifically participating in rapid

and selective inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reactions with

tetrazine-functionalized molecules. This "click chemistry" reaction is notable for its high

efficiency and biocompatibility, proceeding readily in aqueous environments without the need

for cytotoxic catalysts. The primary amine provides a versatile handle for conjugation to various

molecules, such as targeting ligands or payloads, through standard amide bond formation. The
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hydrophilic PEG spacer enhances the solubility and can influence the pharmacokinetic

properties of the resulting conjugate.

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for (R)-Tco4-peg2-NH2 is not publicly

available, safety guidelines can be inferred from data on related PEGylated compounds and

general laboratory safety practices for handling reactive chemical reagents.

2.1. General Safety Precautions

Researchers handling (R)-Tco4-peg2-NH2 should adhere to standard laboratory safety

protocols. This includes the use of personal protective equipment (PPE) such as safety

glasses, lab coats, and chemical-resistant gloves. Work should be conducted in a well-

ventilated area, preferably within a fume hood, to minimize inhalation exposure. Direct contact

with skin and eyes should be avoided. In case of contact, the affected area should be flushed

immediately with copious amounts of water.

2.2. Stability and Storage

Trans-cyclooctene (TCO) derivatives are known to have a limited shelf life due to the potential

for isomerization to the less reactive cis-cyclooctene (CCO) form. Therefore, long-term storage

is not recommended. For optimal stability, (R)-Tco4-peg2-NH2 should be stored at -20°C in a

dry, dark environment.

2.3. Known Hazards and Toxicity

Specific toxicological data for (R)-Tco4-peg2-NH2, such as LD50 values, are not readily

available. However, polyethylene glycol (PEG) derivatives are generally considered to have low

toxicity. The safety of PROTACs, which often incorporate PEG linkers, is an active area of

research, with a focus on understanding and mitigating potential off-target effects and ensuring

the stability of the linker in biological systems.

2.4. Waste Disposal

Dispose of (R)-Tco4-peg2-NH2 and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.
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Physicochemical and Safety Data
The following tables summarize the available quantitative data for (R)-Tco4-peg2-NH2 and

general safety considerations for related compounds.

Table 1: Physicochemical Properties of (R)-Tco4-peg2-NH2

Property Value

Molecular Formula C₁₅H₂₈N₂O₄

Molecular Weight 300.39 g/mol

Appearance Solid

Solubility Soluble in DMSO, DMF

Table 2: General Safety and Handling Information

Parameter Guideline

Storage Temperature -20°C

Handling

Use in a well-ventilated area with appropriate

PPE. Avoid inhalation, ingestion, and skin/eye

contact.

Stability Limited shelf life; avoid long-term storage.

First Aid - Skin Contact Wash off with soap and plenty of water.

First Aid - Eye Contact Flush eyes with water as a precaution.

First Aid - Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Experimental Protocols
The primary application of (R)-Tco4-peg2-NH2 is in bioconjugation via TCO-tetrazine click

chemistry. Below are detailed protocols for a two-step conjugation process, which is a common

workflow in the synthesis of PROTACs or other targeted therapies.
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4.1. Protocol 1: Amide Coupling of (R)-Tco4-peg2-NH2 to a Carboxylic Acid-Containing

Molecule

This protocol describes the conjugation of the amine group of (R)-Tco4-peg2-NH2 to a

molecule of interest (e.g., a targeting ligand) that possesses a carboxylic acid functionality.

Materials:

(R)-Tco4-peg2-NH2

Carboxylic acid-containing molecule of interest (Molecule-COOH)

N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide coupling agent

N-Hydroxysuccinimide (NHS)

Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Stir plate and stir bar

Reaction vessel (e.g., round-bottom flask)

Purification system (e.g., HPLC)

Procedure:

Activation of Carboxylic Acid: In a clean, dry reaction vessel, dissolve the Molecule-COOH

and NHS (1.2 equivalents) in anhydrous DMF.

Add DCC (1.2 equivalents) to the solution and stir at room temperature for 2-4 hours to form

the NHS ester. A white precipitate of dicyclohexylurea (DCU) will form.

Coupling Reaction: In a separate vessel, dissolve (R)-Tco4-peg2-NH2 (1.0 equivalent) in

anhydrous DMF.

Filter the activated Molecule-NHS ester solution to remove the DCU precipitate and add the

filtrate to the (R)-Tco4-peg2-NH2 solution.
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Allow the reaction to stir at room temperature overnight.

Purification: Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

Upon completion, quench the reaction and purify the desired TCO-functionalized molecule

by preparative HPLC.

Characterization: Confirm the identity and purity of the product by analytical techniques such

as LC-MS and NMR.

4.2. Protocol 2: TCO-Tetrazine Ligation for Bioconjugation

This protocol outlines the "click" reaction between the TCO-functionalized molecule from

Protocol 1 and a tetrazine-modified biomolecule (e.g., a protein or another component of a

PROTAC).

Materials:

TCO-functionalized molecule (from Protocol 1)

Tetrazine-modified biomolecule (Tetrazine-Biomolecule)

Phosphate-buffered saline (PBS), pH 7.4

Reaction tube

Incubator or shaker

Procedure:

Preparation of Reactants: Prepare stock solutions of the TCO-functionalized molecule and

the Tetrazine-Biomolecule in a suitable buffer (e.g., PBS).

Ligation Reaction: In a reaction tube, combine the TCO-functionalized molecule and the

Tetrazine-Biomolecule. A slight molar excess (1.1-1.5 equivalents) of one reactant can be

used to drive the reaction to completion.

Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-2 hours. The

reaction is typically fast and can be monitored by following the disappearance of the
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characteristic pink/red color of the tetrazine.

Purification (if necessary): Depending on the application, the resulting conjugate may be

used directly or purified from unreacted starting materials using techniques such as size-

exclusion chromatography (SEC) or dialysis.

Characterization: Analyze the final conjugate by appropriate methods such as SDS-PAGE,

mass spectrometry, or functional assays.

Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts related to

the use of (R)-Tco4-peg2-NH2.

Step 1: Functionalization

Step 2: Bioconjugation

Molecule-COOH Activated Molecule-NHS
DCC, NHS

(R)-Tco4-peg2-NH2

TCO-Functionalized Molecule

Final Bioconjugate

Click Reaction

Tetrazine-Biomolecule

Click to download full resolution via product page

Caption: Experimental workflow for a two-step bioconjugation using (R)-Tco4-peg2-NH2.
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Caption: Simplified signaling pathway of PROTAC-mediated protein degradation.

Conclusion
(R)-Tco4-peg2-NH2 is a valuable tool for researchers in drug development and chemical

biology. Its unique combination of a reactive TCO moiety for bioorthogonal click chemistry and

a primary amine for versatile conjugation makes it a key component in the construction of

complex biomolecules. While specific safety data is limited, adherence to standard laboratory

safety practices for handling chemical reagents should ensure its safe use. The experimental

protocols provided in this guide offer a starting point for the successful application of (R)-Tco4-
peg2-NH2 in innovative research endeavors. As with any chemical reagent, it is imperative for

researchers to consult available literature and supplier information to ensure the safe and

effective use of this compound in their specific applications.

To cite this document: BenchChem. [(R)-Tco4-peg2-NH2: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373879/docs#r-tco4-peg2-nh2-a-comprehensive-
technical-guide-to-safety-and-handling]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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